Cas no 2763922-20-7 (5-Ethynyl-2-methanesulfonylpyrimidine)

5-Ethynyl-2-methanesulfonylpyrimidine is a versatile pyrimidine derivative featuring an ethynyl group at the 5-position and a methanesulfonyl moiety at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in click chemistry applications due to its terminal alkyne functionality, enabling efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The methanesulfonyl group enhances reactivity, facilitating nucleophilic substitutions or cross-coupling reactions. Its structural features make it useful in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. The compound’s stability and well-defined reactivity profile contribute to its utility in designing novel bioactive molecules or functional materials. Proper handling under inert conditions is recommended to preserve its reactivity.

5-Ethynyl-2-methanesulfonylpyrimidine structure

2763922-20-7 structure

Product Name:5-Ethynyl-2-methanesulfonylpyrimidine

CAS No:2763922-20-7

MF:C₇H₆N₂O₂S

MW:182.199739933014

CID:5562837

PubChem ID:164873019

Update Time:2025-06-07

5-Ethynyl-2-methanesulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

- EN300-37374441
- 2763922-20-7
- 5-ethynyl-2-methanesulfonylpyrimidine
- 5-Ethynyl-2-methanesulfonylpyrimidine
- Inchi： 1S/C7H6N2O2S/c1-3-6-4-8-7(9-5-6)12(2,10)11/h1,4-5H,2H3
- InChI Key： QCWRYYDQHXQOEW-UHFFFAOYSA-N
- SMILES： S(C)(C1N=CC(C#C)=CN=1)(=O)=O

Computed Properties

Exact Mass: 182.01499861g/mol
Monoisotopic Mass: 182.01499861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 68.3Å²

5-Ethynyl-2-methanesulfonylpyrimidine Pricemore >>

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Enamine	EN300-37374441-0.05g	5-ethynyl-2-methanesulfonylpyrimidine	2763922-20-7	0.05g	$912.0	2023-07-07
Enamine	EN300-37374441-0.1g	5-ethynyl-2-methanesulfonylpyrimidine	2763922-20-7	0.1g	$956.0	2023-07-07
Enamine	EN300-37374441-0.25g	5-ethynyl-2-methanesulfonylpyrimidine	2763922-20-7	0.25g	$999.0	2023-07-07
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Enamine	EN300-37374441-1.0g	5-ethynyl-2-methanesulfonylpyrimidine	2763922-20-7	1.0g	$1086.0	2023-07-07
Enamine	EN300-37374441-2.5g	5-ethynyl-2-methanesulfonylpyrimidine	2763922-20-7	2.5g	$2127.0	2023-07-07
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